3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide

• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide
• InChI: InChI=1S/C19H22ClN3O2/c1-22-9-11-23(12-10-22)21-19(24)16-6-4-5-15(13-16)14-25-18-8-3-2-7-17(18)20/h2-8,13H,9-12,14H2,1H3,(H,21,24)
• InChI Key: GZBPNRCNZBUVNG-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)NC(=O)C2=CC(=CC=C2)COC3=CC=CC=C3Cl
• Canonical SMILES: CN1CCN(CC1)NC(=O)C2=CC=CC(=C2)COC3=CC=CC=C3Cl

Description

3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide, commonly known as ML167, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It is a small molecule inhibitor that targets the enzyme N-myristoyltransferase (NMT), which plays a crucial role in the post-translational modification of proteins.

Mechanism of Action

ML167 targets 3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide, which is an enzyme that catalyzes the covalent attachment of myristic acid to the N-terminal glycine of many eukaryotic and viral proteins. This process is essential for the proper localization and function of these proteins. ML167 inhibits 3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide by binding to a hydrophobic pocket in the enzyme, thereby preventing the transfer of myristic acid to the target protein. This inhibition leads to the mislocalization and degradation of the target protein, which can have therapeutic effects in various diseases.
Biochemical and Physiological Effects:
ML167 has been shown to have several biochemical and physiological effects in various disease models. In cancer research, ML167 has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. In infectious disease research, ML167 has been shown to inhibit viral replication and reduce viral load. In neurological disorder research, ML167 has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

ML167 has several advantages for lab experiments, including its small size, ease of synthesis, and specificity for 3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide. However, there are also some limitations to its use, including its low solubility in aqueous solutions and potential off-target effects.

Future Directions

ML167 has great potential for therapeutic applications in various diseases, and there are several future directions for research in this area. One direction is to optimize the chemical structure of ML167 to improve its efficacy and reduce off-target effects. Another direction is to study the pharmacokinetics and pharmacodynamics of ML167 in animal models and humans to determine its safety and efficacy. Additionally, ML167 could be used as a tool compound to study the role of 3-[(2-chlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)benzamide in various diseases and identify new targets for drug development.

Synthesis Methods

The synthesis of ML167 involves several steps, starting with the reaction of 2-chlorophenol with formaldehyde to form 2-chlorobenzyl alcohol. This intermediate is then reacted with N-(4-methylpiperazin-1-yl)benzamide in the presence of a base to form the final product, ML167. The synthesis of ML167 has been described in detail in a publication by the National Center for Advancing Translational Sciences (NCATS).

Scientific Research Applications

ML167 has been studied extensively for its potential therapeutic applications in various diseases, including cancer, infectious diseases, and neurological disorders. In cancer research, ML167 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In infectious disease research, ML167 has been shown to inhibit the replication of several viruses, including Dengue virus and Chikungunya virus. In neurological disorder research, ML167 has been shown to improve cognitive function in animal models of Alzheimer's disease.